Cas no 1153023-06-3 (1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine)
1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine
-
- MDL: MFCD12740570
- Inchi: 1S/C11H14BrNOS/c1-8-2-4-13(5-3-8)11(14)9-6-10(12)15-7-9/h6-8H,2-5H2,1H3
- InChI Key: ZKOYSDRTZYGWCV-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CS1)C(N1CCC(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- XLogP3: 3.4
- Topological Polar Surface Area: 48.6
1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 186855-2.500g |
1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine, 95.00 |
1153023-06-3 | 2.500g |
$1650.00 | 2023-09-05 | ||
| A2B Chem LLC | AK40993-2.5g |
1-(5-bromothiophene-3-carbonyl)-4-methylpiperidine |
1153023-06-3 | 95% | 2.5g |
$1098.00 | 2024-04-20 |
1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine
Professional Introduction to Compound with CAS No. 1153023-06-3 and Product Name: 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine
The compound with the CAS number 1153023-06-3 and the product name 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 5-bromothiophene-3-carbonyl moiety and a 4-methylpiperidine substituent imparts distinct chemical properties that make it a valuable intermediate in synthesizing novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating thiophene and piperidine scaffolds. These structures are not only biologically relevant but also exhibit favorable pharmacokinetic profiles, making them ideal candidates for drug discovery. The compound in question, 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine, is no exception. Its molecular design allows for diverse functionalization, enabling chemists to tailor its properties for specific biological targets.
One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of bioactive molecules. The 5-bromothiophene-3-carbonyl group serves as a versatile handle for further chemical modifications, such as nucleophilic substitution reactions, which can introduce additional functional groups or linkages essential for drug development. Meanwhile, the 4-methylpiperidine moiety contributes to the compound's solubility and metabolic stability, factors that are critical for ensuring the efficacy and safety of potential therapeutic agents.
Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. For instance, compounds containing thiophene rings have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine aligns well with these findings, suggesting that it may be utilized in the design of novel drugs targeting various diseases. Moreover, the presence of a bromine atom at the 5-position of the thiophene ring enhances its reactivity, facilitating further derivatization and customization.
The 4-methylpiperidine component of this compound is particularly noteworthy. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. By incorporating a methyl group at the 4-position, this compound may exhibit improved pharmacological properties compared to its unsubstituted counterparts. This modification can influence both binding affinity and metabolic clearance, making it a promising candidate for further investigation.
In light of these attributes, researchers have been exploring synthetic routes to optimize the production of 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine on an industrial scale. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis strategies. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the core thiophene-piperidine framework with high selectivity and yield. Such innovations not only enhance production efficiency but also minimize environmental impact.
The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of thiophene-piperidine structures have shown promise as bioactive agents against pests and pathogens. Additionally, material scientists are investigating similar compounds for their electronic properties, which could lead to advancements in organic semiconductors and display technologies. The versatility of 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine underscores its significance across multiple scientific disciplines.
As computational chemistry techniques continue to evolve, virtual screening methods are being leveraged to identify new drug candidates derived from this compound. High-throughput docking simulations allow researchers to predict binding interactions with biological targets with remarkable accuracy. This approach accelerates the drug discovery process by prioritizing compounds with high potential for therapeutic efficacy while minimizing experimental costs.
The synthesis and characterization of 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine also contribute to our fundamental understanding of heterocyclic chemistry. By studying its reactivity patterns and functional group transformations, chemists can gain insights into broader chemical principles that apply to other complex molecules. Such knowledge is invaluable for developing new synthetic methodologies and expanding the toolkit available to medicinal chemists.
In conclusion, 1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine (CAS No. 1153023-06-3) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development and beyond. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential applications across medicine, agriculture, and materials science. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.
1153023-06-3 (1-(5-Bromothiophene-3-carbonyl)-4-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)